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Compound of Interest

Compound Name: 4,4'-Dichlorobenzophenone

Cat. No.: B107185 Get Quote

Introduction

4,4'-Dichlorobenzophenone (DCBP) is a versatile chemical intermediate widely utilized in the

synthesis of a variety of organic compounds, including pharmaceuticals, polymers, and notably,

agrochemicals. Its rigid diphenylmethane core and the presence of two reactive chlorine atoms

make it an attractive scaffold for the development of novel pesticides. This document outlines

the application of 4,4'-Dichlorobenzophenone in the synthesis of active agrochemical

compounds, providing detailed experimental protocols and quantitative data for key synthetic

transformations.

Synthesis of Insecticidal Thiosemicarbazone
Derivatives
One of the direct applications of 4,4'-Dichlorobenzophenone in agrochemical synthesis is the

preparation of thiosemicarbazone derivatives, which have demonstrated significant insecticidal

and larvicidal activities. The synthesis involves the condensation of 4,4'-
Dichlorobenzophenone with thiosemicarbazide.

Experimental Protocol: Synthesis of 4,4'-Dichlorobenzophenone Thiosemicarbazone

This protocol describes the synthesis of the thiosemicarbazone derivative of 4,4'-
Dichlorobenzophenone, a key step in producing insecticidally active compounds.

Materials:
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4,4'-Dichlorobenzophenone

Thiosemicarbazide

Ethanol

Glacial Acetic Acid

Distilled Water

Procedure:

A solution of 4,4'-Dichlorobenzophenone (0.1 mol) in 100 mL of ethanol is prepared in a

round-bottom flask equipped with a reflux condenser.

To this solution, thiosemicarbazide (0.1 mol) is added, followed by a catalytic amount of

glacial acetic acid (2-3 drops).

The reaction mixture is refluxed for 4-6 hours. The progress of the reaction can be monitored

by thin-layer chromatography (TLC).

After completion of the reaction, the mixture is cooled to room temperature, and the resulting

precipitate is filtered.

The solid product is washed with cold distilled water and then recrystallized from ethanol to

afford the pure 4,4'-Dichlorobenzophenone thiosemicarbazone.

Quantitative Data:

The following table summarizes the typical yield and physical properties of the synthesized

4,4'-Dichlorobenzophenone thiosemicarbazone.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Yield (%)

4,4'-

Dichlorobenzoph

enone

thiosemicarbazo

ne

C₁₄H₁₁Cl₂N₃S 324.23 188-190 85-90

Insecticidal Activity:

Thiosemicarbazone derivatives of 4,4'-Dichlorobenzophenone have been evaluated for their

insecticidal activity against various pests. For instance, studies have shown their larvicidal

effects against mosquito species like Aedes aegypti and Aedes albopictus.[1][2] The biological

activity is attributed to the presence of the azomethine group (-N=C<) and the thioketone group

(-C=S).

Synthesis of Fungicidal Oxadiazole Precursors
4,4'-Dichlorobenzophenone can also serve as a starting material for the synthesis of

precursors to fungicidal compounds, such as 1,3,4-oxadiazole derivatives. The first step in this

synthesis is the formation of a hydrazone, which can then be cyclized to the oxadiazole ring

system.

Experimental Protocol: Synthesis of 4,4'-Dichlorobenzophenone Hydrazone

This protocol details the synthesis of 4,4'-Dichlorobenzophenone hydrazone, an intermediate

for oxadiazole synthesis.

Materials:

4,4'-Dichlorobenzophenone

Hydrazine Hydrate

Ethanol
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Glacial Acetic Acid

Procedure:

In a round-bottom flask, 4,4'-Dichlorobenzophenone (0.1 mol) is dissolved in 100 mL of

ethanol.

Hydrazine hydrate (0.1 mol) is added to the solution, followed by a few drops of glacial acetic

acid as a catalyst.

The mixture is refluxed for 3-5 hours, with reaction progress monitored by TLC.

Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by

filtration.

The product is washed with water and recrystallized from ethanol to yield pure 4,4'-
Dichlorobenzophenone hydrazone.

Quantitative Data:

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Yield (%)

4,4'-

Dichlorobenzoph

enone hydrazone

C₁₃H₁₀Cl₂N₂ 265.14 145-147 90-95

The resulting hydrazone can be further reacted with various reagents, such as acetic anhydride

or carbon disulfide, to form the corresponding 1,3,4-oxadiazole derivatives, a class of

compounds known for their broad-spectrum fungicidal activity.[3][4][5][6][7]

Signaling Pathways and Experimental Workflows
Diagrams:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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